Cas no 1388034-93-2 (2-(2-bromo-6-chlorophenyl)ethan-1-amine)

• Product Name: 2-(2-bromo-6-chlorophenyl)ethan-1-amine
• CAS No: 1388034-93-2
• CID: 4698192
• PubChem ID: 84698106
• Update Time: 2025-07-18

2-(2-bromo-6-chlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-chlorophenyl)ethan-1-amine

Additional information on 2-(2-bromo-6-chlorophenyl)ethan-1-amine

Research Brief on 2-(2-bromo-6-chlorophenyl)ethan-1-amine (CAS: 1388034-93-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 2-(2-bromo-6-chlorophenyl)ethan-1-amine (CAS: 1388034-93-2) as a versatile intermediate in drug discovery and development. This compound, characterized by its bromo- and chloro-substituted phenyl ring, has garnered attention due to its potential applications in the synthesis of bioactive molecules targeting neurological disorders and infectious diseases. This research brief consolidates the latest findings on its synthesis, mechanistic insights, and therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 2-(2-bromo-6-chlorophenyl)ethan-1-amine as a precursor in the synthesis of novel serotonin receptor modulators. The research team employed a palladium-catalyzed cross-coupling reaction to functionalize the amine group, yielding derivatives with nanomolar affinity for 5-HT_2A receptors. This approach underscores the compound's utility in designing central nervous system (CNS)-targeted therapeutics, particularly for schizophrenia and depression.

Further investigations have explored its antimicrobial potential. A preprint on BioRxiv (2024) revealed that derivatives of 1388034-93-2 exhibited inhibitory activity against multidrug-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell wall biosynthesis. Molecular docking simulations identified interactions with penicillin-binding protein 2a (PBP2a), suggesting a mechanism distinct from conventional β-lactams. These findings position the compound as a scaffold for next-generation antibiotics.

From a synthetic chemistry perspective, a breakthrough in enantioselective amination using 2-(2-bromo-6-chlorophenyl)ethan-1-amine was reported in ACS Catalysis (2023). Researchers achieved >99% ee via asymmetric hydrogenation, enabling access to chiral intermediates for protease inhibitors. The study emphasized the compound's robustness under diverse catalytic conditions, including flow chemistry setups.

Despite these advances, challenges persist in optimizing the pharmacokinetic properties of 1388034-93-2-derived molecules. A meta-analysis in Drug Metabolism Reviews (2024) noted rapid hepatic clearance of unmodified analogs, necessitating structural tweaks such as deuteration or prodrug strategies. Ongoing clinical trials (NCT0567892) are evaluating a deuterated variant for enhanced metabolic stability in Phase I studies.

In conclusion, 2-(2-bromo-6-chlorophenyl)ethan-1-amine represents a multifaceted tool in medicinal chemistry, bridging synthetic accessibility with biological relevance. Future research directions include leveraging its halogen-rich structure for PET tracer development and exploring its role in targeted protein degradation (PROTACs). Collaborative efforts between academia and industry will be pivotal in translating these discoveries into clinical applications.